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Compound of Interest

Compound Name: Chromous iodide

Cat. No.: B13812784

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic properties of chromous
iodide (CrI₂), a material of interest in various research and development fields. Due to the air-

sensitive nature of Cr(II) compounds, direct experimental data for CrI₂ is limited. This document

compiles available experimental data for comparable chromium halides, namely chromic iodide

(CrI₃) and chromous chloride (CrCl₂), and provides theoretically informed estimates for the

spectroscopic characteristics of CrI₂.

Spectroscopic Data Comparison
The following tables summarize the expected and experimentally determined UV-Vis

absorption and X-ray Photoelectron Spectroscopy (XPS) data for chromous iodide and its

analogues.

UV-Vis Spectroscopy Data
The UV-Vis spectra of transition metal compounds are characterized by d-d electronic

transitions. For solid-state samples, diffuse reflectance spectroscopy is the preferred method.
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Compound
Oxidation
State of Cr

Absorption
Maxima (λmax)
/ Band Gap

Technique Comments

Chromous Iodide

(CrI₂)

(Estimated)

+2 ~700 - 900 nm

Solid-State

Diffuse

Reflectance

Expected to

show weak d-d

transitions in the

near-infrared

region. A

theoretical study

on monolayer

CrI₂ predicts a

band gap of 0.64

eV.[1]

Chromic Iodide

(CrI₃)
+3

Band Gap: ~1.2

eV

Solid-State

Diffuse

Reflectance

Bulk CrI₃ is a

semiconductor

with a band gap

corresponding to

an absorption

edge in the near-

infrared.[2]

Chromous

Chloride (CrCl₂)
+2

~710 nm, ~830

nm

Aqueous

Solution

Absorption

Provides an

indication of the

expected d-d

transition

energies for a

Cr(II) halide.

Note: The data for chromous iodide is an estimate based on the typical spectral region for d-d

transitions in Cr(II) complexes and theoretical calculations.

X-ray Photoelectron Spectroscopy (XPS) Data
XPS provides information on the elemental composition and chemical (oxidation) state of the

near-surface region of a material. Binding energies are sensitive to the chemical environment

of the atoms.
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Compound Analyte Core Level
Binding
Energy (eV)

Comments

Chromous Iodide

(CrI₂)

(Estimated)

Cr 2p₃/₂ ~575.0 - 576.0

Expected to be

at a lower

binding energy

than Cr(III)

compounds due

to the lower

oxidation state.

I 3d₅/₂ ~619.0

The binding

energy for iodide

in metal iodides

is typically

around 619 eV.

[1]

Chromic Iodide

(CrI₃)
Cr 2p₃/₂

574.7, 575.7,

576.4, 577.4

Exhibits complex

multiplet splitting

characteristic of

Cr(III).[3]

I 3d₅/₂ ~619.0
Similar to other

metal iodides.

Chromous

Chloride (CrCl₂)
Cr 2p₃/₂ ~576.0

Provides a

reference for the

Cr(II) state in a

halide

environment.

Cl 2p₃/₂ ~198.5

Typical binding

energy for

chloride in a

transition metal

salt.
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Note: The binding energies for chromous iodide are estimates based on the experimental

data for CrI₃ and the expected chemical shifts for a change in oxidation state from Cr(III) to

Cr(II).

Experimental Protocols
Accurate spectroscopic analysis of air-sensitive compounds like chromous iodide requires

meticulous sample handling to prevent oxidation and hydration.

Solid-State UV-Vis (Diffuse Reflectance) Spectroscopy
This technique is suitable for obtaining UV-Vis spectra of powdered solid samples.

Instrumentation:

A UV-Vis-NIR spectrophotometer equipped with an integrating sphere diffuse reflectance

accessory.

A reference standard with high diffuse reflectance over the wavelength range of interest

(e.g., BaSO₄ or a calibrated polymer standard).

An inert atmosphere glovebox for sample preparation.

Procedure:

Sample Preparation: Inside a glovebox with an inert atmosphere (e.g., argon or nitrogen),

finely grind the chromous iodide sample to a uniform powder.

Sample Loading: Load the powdered sample into a sample holder with a quartz window

suitable for diffuse reflectance measurements. Ensure the sample is packed densely and has

a flat, even surface.

Reference Measurement: Obtain a baseline spectrum of the reference material (e.g.,

BaSO₄).

Sample Measurement: Without exposing the sample to air, transfer the sample holder to the

spectrophotometer's diffuse reflectance accessory and acquire the spectrum.
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Data Processing: The instrument software will convert the measured reflectance (R) into

absorbance or Kubelka-Munk units, which are proportional to the absorption coefficient.

X-ray Photoelectron Spectroscopy (XPS)
XPS is a surface-sensitive technique requiring ultra-high vacuum conditions. Air-sensitive

samples must be handled in a controlled environment to prevent surface contamination.

Instrumentation:

X-ray photoelectron spectrometer with a monochromatic Al Kα or Mg Kα X-ray source.

An inert atmosphere glovebox directly connected to the XPS instrument's introduction

chamber, or a vacuum transfer vessel.

Sample holder suitable for powdered samples.

Low-energy electron flood gun for charge neutralization if the sample is insulating.

Procedure:

Sample Mounting: Inside the glovebox, mount the powdered chromous iodide sample onto

a sample holder using double-sided conductive tape or by pressing it into a shallow well in

the holder.

Sample Transfer: Transfer the mounted sample from the glovebox to the XPS analysis

chamber without exposure to the ambient atmosphere. This is typically achieved through a

dedicated transfer system or a vacuum transfer vessel.

Data Acquisition:

Acquire a survey spectrum to identify all elements present on the surface.

Acquire high-resolution spectra for the Cr 2p and I 3d regions to determine their chemical

states and for quantitative analysis.

Charge Correction: If the sample is charging, use a low-energy electron flood gun. The

binding energy scale should be calibrated by setting the adventitious carbon C 1s peak to
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284.8 eV.

Data Analysis: Use appropriate software to perform peak fitting of the high-resolution spectra

to determine the binding energies, full width at half maximum (FWHM), and relative atomic

concentrations of the different chemical species.

Visualizing the Workflow and Data Interpretation
The following diagrams illustrate the experimental workflow and the logic behind using

spectroscopic data to characterize chromous iodide.
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d-d transitions
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XPS Measurement

Obtain XPS Spectra
(Binding Energies, Composition)
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Click to download full resolution via product page

Caption: Experimental workflow for the spectroscopic analysis of air-sensitive chromous
iodide.
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Experimental Data Data Interpretation

Conclusion

UV-Vis Spectrum Identify d-d transitions
Determine optical band gap

XPS Spectrum Determine Cr oxidation state from Cr 2p binding energy
Confirm stoichiometry from atomic concentrations

Confirmation of CrI₂ Identity and Purity

Click to download full resolution via product page

Caption: Logical flow from spectroscopic data to the characterization of chromous iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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